Cas no 866157-47-3 (3-[(5-nitropyridin-2-yl)amino]propanoic acid)
3-[(5-nitropyridin-2-yl)amino]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(5-nitro-2-pyridinyl)amino]propanoic acid
- 3-[(5-nitropyridin-2-yl)amino]propanoic acid
-
- Inchi: 1S/C8H9N3O4/c12-8(13)3-4-9-7-2-1-6(5-10-7)11(14)15/h1-2,5H,3-4H2,(H,9,10)(H,12,13)
- InChI Key: HAQMFRLYNNBJHX-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCNC1=NC=C([N+]([O-])=O)C=C1
3-[(5-nitropyridin-2-yl)amino]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00937163-1g |
3-[(5-Nitropyridin-2-yl)amino]propanoic acid |
866157-47-3 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI82516-1mg |
3-[(5-nitropyridin-2-yl)amino]propanoic acid |
866157-47-3 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI82516-5mg |
3-[(5-nitropyridin-2-yl)amino]propanoic acid |
866157-47-3 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI82516-10mg |
3-[(5-nitropyridin-2-yl)amino]propanoic acid |
866157-47-3 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI82516-500mg |
3-[(5-nitropyridin-2-yl)amino]propanoic acid |
866157-47-3 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650323-1mg |
3-((5-Nitropyridin-2-yl)amino)propanoic acid |
866157-47-3 | 98% | 1mg |
¥499.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650323-5mg |
3-((5-Nitropyridin-2-yl)amino)propanoic acid |
866157-47-3 | 98% | 5mg |
¥617.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650323-10mg |
3-((5-Nitropyridin-2-yl)amino)propanoic acid |
866157-47-3 | 98% | 10mg |
¥800.00 | 2024-04-27 |
3-[(5-nitropyridin-2-yl)amino]propanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-[(5-nitropyridin-2-yl)amino]propanoic acid
3-[(5-Nitropyridin-2-yl)amino]propanoic Acid (CAS 866157-47-3): A Comprehensive Overview
3-[(5-Nitropyridin-2-yl)amino]propanoic acid (CAS 866157-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitropyridine derivative is characterized by its unique molecular structure, combining a 5-nitropyridin-2-yl moiety with a propanoic acid chain through an amino linkage. Its chemical formula is C8H9N3O4, with a molecular weight of 211.18 g/mol.
The compound's nitropyridine core contributes to its electron-deficient properties, making it valuable in various synthetic applications. Researchers have explored its potential as a building block for more complex molecules, particularly in medicinal chemistry. The presence of both amino and carboxylic acid functional groups enhances its versatility in chemical reactions, allowing for diverse modifications and conjugations.
Recent studies highlight the growing interest in 3-[(5-nitropyridin-2-yl)amino]propanoic acid derivatives for their potential biological activities. While not directly therapeutic, this compound serves as a crucial intermediate in developing novel pharmaceutical agents. Its structural features make it particularly interesting for designing enzyme inhibitors and receptor modulators, addressing current research trends in targeted drug discovery.
From a synthetic chemistry perspective, CAS 866157-47-3 offers multiple reactive sites for further functionalization. The nitro group can be reduced to an amine, while the carboxylic acid can participate in esterification or amide formation reactions. This versatility aligns with the increasing demand for modular synthetic approaches in modern organic chemistry.
The compound's physicochemical properties have been carefully characterized to support its various applications. It typically appears as a yellow to orange crystalline powder with moderate solubility in polar organic solvents. These characteristics are crucial for researchers working on purification and formulation processes in drug development pipelines.
In the context of current pharmaceutical trends, 3-[(5-nitropyridin-2-yl)amino]propanoic acid represents an important scaffold for addressing challenges in drug discovery. Its molecular architecture allows for the exploration of structure-activity relationships, particularly in designing compounds with improved pharmacokinetic properties. This aligns with the growing emphasis on rational drug design in the pharmaceutical industry.
Quality control and analytical methods for 866157-47-3 have been developed to ensure consistency in research applications. Standard characterization techniques include HPLC, NMR spectroscopy, and mass spectrometry, which are essential for verifying purity and structure in synthetic chemistry workflows.
The compound's stability profile has been investigated under various conditions, providing valuable data for storage and handling protocols. These studies contribute to the safe and effective use of 3-[(5-nitropyridin-2-yl)amino]propanoic acid in laboratory settings, addressing common concerns about compound stability in medicinal chemistry research.
From a commercial perspective, the availability of CAS 866157-47-3 from specialized chemical suppliers meets the needs of research institutions and pharmaceutical companies. The compound's pricing and availability reflect its niche application as a research chemical rather than a bulk commodity, with suppliers typically offering it in gram to kilogram quantities.
Recent patent literature reveals innovative applications of 3-[(5-nitropyridin-2-yl)amino]propanoic acid derivatives in various therapeutic areas. While specific applications are proprietary, this underscores the compound's importance in contemporary drug discovery efforts and its potential role in developing future medications.
Environmental and safety considerations for 866157-47-3 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures are recommended, including the use of personal protective equipment and adequate ventilation, reflecting current best practices in chemical safety management.
The synthesis of 3-[(5-nitropyridin-2-yl)amino]propanoic acid typically involves multi-step organic reactions, with published procedures available in the chemical literature. These synthetic routes have been optimized to improve yields and purity, demonstrating the compound's established position in synthetic organic chemistry methodologies.
Analytical challenges associated with CAS 866157-47-3 have been addressed through advanced chromatographic techniques. The development of robust analytical methods supports quality control in research applications, ensuring reliable results in studies utilizing this compound.
Future research directions may explore novel derivatives of 3-[(5-nitropyridin-2-yl)amino]propanoic acid with enhanced properties. The compound's structural flexibility makes it a promising candidate for further chemical exploration, particularly in areas requiring specific molecular recognition features.
In summary, 3-[(5-nitropyridin-2-yl)amino]propanoic acid (CAS 866157-47-3) represents an important chemical entity in modern research. Its unique structural features, synthetic versatility, and potential applications in drug discovery make it a valuable tool for chemists and pharmaceutical researchers addressing current challenges in molecular design and development.
866157-47-3 (3-[(5-nitropyridin-2-yl)amino]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)